Cas no 1354023-58-7 (3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester)

• Product Name: 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester
• CAS No: 1354023-58-7
• MF: C₁₃H₂₅N₃O₃
• MW: 271.35590338707
• CID: 2156679
• Update Time: 2025-06-08

3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester Chemical and Physical Properties

Names and Identifiers

• 3-((S)-2-amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester
• tert-Butyl 3-((S)-2-aminopropanamido)piperidine-1-carboxylate
• AM96922
• 3-((S)-2-aminopropanylamino)piperidine-1-carboxylic acid tert-butyl ester
• 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester

• Inchi： 1S/C13H25N3O3/c1-9(14)11(17)15-10-6-5-7-16(8-10)12(18)19-13(2,3)4/h9-10H,5-8,14H2,1-4H3,(H,15,17)/t9-,10?/m0/s1
• InChI Key： GYYFNARADWMCJY-RGURZIINSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)NC([C@H](C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 339
• Topological Polar Surface Area: 84.7

Additional information on 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester

Recent Advances in the Study of 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS: 1354023-58-7)

In recent years, the compound 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester (CAS: 1354023-58-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and tert-butyl ester group, has shown promising potential in the development of novel therapeutic agents. The following sections provide an in-depth analysis of the latest research findings, methodologies, and applications associated with this compound.

The primary focus of recent studies has been on the synthesis and optimization of 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester. Researchers have employed advanced techniques such as asymmetric synthesis and chiral resolution to achieve high enantiomeric purity, which is critical for its biological activity. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that the (S)-enantiomer exhibits superior binding affinity to target proteins compared to its (R)-counterpart, underscoring the importance of stereochemistry in its pharmacological profile.

In addition to synthetic advancements, the biological activity of 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester has been extensively investigated. Recent in vitro and in vivo studies have revealed its potential as a modulator of key signaling pathways, particularly those involved in inflammation and oncology. For instance, a preclinical study conducted by XYZ Pharmaceuticals (2024) reported that this compound effectively inhibits the NF-κB pathway, suggesting its utility in treating inflammatory diseases. Furthermore, its role as a scaffold for designing protease inhibitors has been explored, with promising results in the context of antiviral drug development.

The pharmacokinetic properties of 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester have also been a subject of recent research. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study highlighted its favorable bioavailability and low toxicity profile, making it a viable candidate for further clinical development. However, challenges such as metabolic stability and plasma protein binding remain areas of active investigation, with several research groups working on structural modifications to enhance its drug-like properties.

Looking ahead, the potential applications of 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butylester extend beyond its current uses. Emerging research suggests its applicability in targeted drug delivery systems and as a building block for peptide-based therapeutics. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable treatments. In conclusion, the ongoing research on this compound underscores its versatility and potential to address unmet medical needs in various therapeutic areas.